For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide to the Molecular Weight of Ebastine-d5
This technical guide provides a comprehensive overview of the molecular weight of Ebastine-d5, an isotopically labeled form of Ebastine. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who require precise information for applications such as quantitative analysis using mass spectrometry, where Ebastine-d5 serves as an internal standard.
Molecular Weight and Composition of Ebastine-d5
Ebastine-d5 is a deuterated analog of Ebastine, a second-generation H1 histamine receptor antagonist. The incorporation of five deuterium atoms increases the mass of the molecule, allowing it to be distinguished from the unlabeled compound in mass spectrometric analyses.
The molecular formula for Ebastine-d5 is C₃₂H₃₄D₅NO₂.[1][2][3] The reported molecular weight is approximately 474.69 g/mol .[1][3] Other sources report the molecular weight as 474.7 g/mol .[2][4]
Data Presentation: Molecular Weight Breakdown
The following table provides a detailed breakdown of the molecular weight of Ebastine-d5 based on its elemental composition. The atomic weights of the constituent elements are provided to four decimal places for accuracy.
| Element | Symbol | Quantity | Atomic Weight ( g/mol ) | Total Weight ( g/mol ) |
| Carbon | C | 32 | 12.011 | 384.352 |
| Hydrogen | H | 34 | 1.008 | 34.272 |
| Deuterium | D | 5 | 2.014 | 10.070 |
| Nitrogen | N | 1 | 14.007 | 14.007 |
| Oxygen | O | 2 | 15.999 | 31.998 |
| Total | 474.699 |
Note: The total calculated molecular weight may vary slightly from reported values due to rounding and the specific isotopic abundances used in the calculation.
Experimental Protocol: Determination of Molecular Weight by Mass Spectrometry
The accurate determination of the molecular weight of a compound like Ebastine-d5 is crucial for its characterization and use as an internal standard. Mass spectrometry is the primary technique employed for this purpose.
Methodology: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry
Objective: To determine the accurate mass and confirm the molecular weight of Ebastine-d5.
Materials and Reagents:
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Ebastine-d5 sample
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High-purity solvent (e.g., methanol or acetonitrile)
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Volatile acid (e.g., formic acid) for promoting ionization
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Calibrant solution for the mass spectrometer
Instrumentation:
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A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap mass spectrometer, equipped with an Electrospray Ionization (ESI) source.
Procedure:
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Sample Preparation: A dilute solution of Ebastine-d5 is prepared by dissolving a small amount of the compound in the chosen high-purity solvent. A typical concentration is in the range of 1-10 µg/mL. A small amount of formic acid (e.g., 0.1% v/v) is often added to the solution to facilitate the formation of protonated molecules, [M+H]⁺.
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Instrument Calibration: The mass spectrometer is calibrated using a standard solution with known masses across a wide range. This ensures high mass accuracy.
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Infusion and Ionization: The prepared Ebastine-d5 solution is introduced into the ESI source via direct infusion using a syringe pump at a constant flow rate. In the ESI source, the sample solution is nebulized, and a high voltage is applied, leading to the formation of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions of the analyte. For Ebastine-d5, the most common ion observed will be the protonated molecule, [C₃₂H₃₄D₅NO₂ + H]⁺.
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Mass Analysis: The generated ions are then guided into the mass analyzer (e.g., TOF). In a TOF analyzer, ions are accelerated by an electric field and travel through a field-free drift tube. The time it takes for an ion to reach the detector is proportional to the square root of its mass-to-charge ratio (m/z). Lighter ions travel faster and reach the detector first, followed by heavier ions.
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Data Acquisition and Processing: The detector records the arrival time of the ions, which is then converted into a mass spectrum showing the relative abundance of ions as a function of their m/z. The accurate mass of the [M+H]⁺ ion of Ebastine-d5 is determined from this spectrum. The molecular weight of the neutral molecule is then calculated by subtracting the mass of a proton.
Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining the molecular weight of Ebastine-d5 using ESI-TOF Mass Spectrometry.
Caption: Workflow for Molecular Weight Determination of Ebastine-d5.
